2-{[(Tert-butoxy)carbonyl]amino}-4-ethyl-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C11H16N2O5
• Molecular Weight: 256.25 g/mol
• SMILES: CCC1=C(OC(=N1)NC(=O)OC(C)(C)C)C(=O)O
• InChI: InChI=1S/C11H16N2O5/c1-5-6-7(8(14)15)17-9(12-6)13-10(16)18-11(2,3)4/h5H2,1-4H3,(H,14,15)(H,12,13,16)
• InChIKey: GTHCFUMIBGFGBO-UHFFFAOYSA-N

Boc-2-Amino-4-ethyloxazole-5-carboxylic Acid: Heterocyclic Building Block

2-{[(Tert-butoxy)carbonyl]amino}-4-ethyl-1,3-oxazole-5-carboxylic acid (CAS 2060039-05-4) is a Boc-protected 2-aminooxazole-5-carboxylic acid derivative belonging to the 2-aminoalkyloxazole heterocycle class. It features a tert-butoxycarbonyl (Boc) amine protecting group at the 2-position, an ethyl substituent at the 4-position, and a free carboxylic acid at the 5-position of the 1,3-oxazole ring . With molecular formula C₁₁H₁₆N₂O₅, molecular weight 256.26 g/mol, calculated LogP of 2.28, and topological polar surface area (TPSA) of 101.66 Ų, this compound occupies a defined property space within the oxazole amino acid building block family . The Boc group enables orthogonal protection strategies compatible with both solution-phase and solid-phase peptide synthesis methodologies, while the free carboxylic acid permits direct amide coupling without prior ester hydrolysis [1].

Method Compatibility Fits solid-phase and solution-phase peptidomimetic synthesis with Boc orthogonal protection and free -COOH for direct coupling.

Direct Amide Coupling Free carboxylic acid eliminates ester hydrolysis; activates directly with HATU/DCC for immediate incorporation.

Hydrophobicity Tuning 4-Ethyl provides a discrete intermediate LogP window (2.28) between methyl and isopropyl for stepwise SAR studies.

• [1] Cox, M. O.; Prager, R. H.; Svensson, C. E. Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry 2004, 57 (8), 747–758. View Source

Boc-2-Amino-4-ethyloxazole-5-carboxylic Acid: Substitution Risks

Oxazole-based Boc-amino acid building blocks are not functionally interchangeable. The 4-ethyl substituent on the target compound confers a specific lipophilicity increment (calculated LogP 2.28) that differs measurably from both the 4-methyl analog (LogP 2.03) and the 4-isopropyl analog (LogP 2.84) . This LogP range directly impacts chromatographic retention, aqueous solubility, and membrane partitioning of downstream peptidomimetic products [1]. Equally critical is the regiochemistry: the 5-carboxylic acid position distinguishes this compound from the more common oxazole-4-carboxylate isomers, and the free carboxylic acid eliminates the deprotection step required when using ethyl ester variants (e.g., CAS 941294-50-4), reducing synthetic step count and improving atom economy [2]. Substituting with a des-4-alkyl analog (CAS 903094-60-0, MW 228.2) removes a full -CH₂CH₃ unit, altering both steric and electronic properties at the oxazole 4-position and potentially disrupting downstream structure-activity relationships in peptidomimetic lead optimization.

! 4-Methyl or 4-isopropyl analogs: LogP differs by +0.25/−0.56, altering chromatographic retention and membrane partitioning; may shift SAR interpretation.

! Ethyl ester variant (CAS 941294-50-4): Requires additional saponification step before coupling, adding synthetic complexity and potential epimerization.

! 4-Carboxylate regioisomer (CAS 244236-51-9): Different carboxylate vector angle alters peptidomimetic backbone geometry; not directly substitutable.

! Des-4-alkyl analog (CAS 903094-60-0): Lacks the -CH2CH3 unit, modifying steric and electronic properties at the oxazole 4-position and downstream SAR.

• [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles via Synthesis of Novel Building Blocks. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. View Source
• [2] Cox, M. O.; Prager, R. H. Solid-Phase Synthesis of Some Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- and 5-Carboxylates. Australian Journal of Chemistry 2004, 57 (6), 593–598. View Source

Boc-2-Amino-4-ethyloxazole-5-carboxylic Acid: Quantitative Comparison vs. Analogs

LogP Window: 4-Ethyl Between Methyl and Isopropyl Analogs

The target 4-ethyl compound exhibits a calculated LogP of 2.28, which is 0.25 log units higher than the 4-methyl analog (LogP 2.03) and 0.56 log units lower than the 4-isopropyl analog (LogP 2.84), as determined from vendor computational data . This positions the 4-ethyl substituent in a distinct intermediate lipophilicity window that is unavailable from either the methyl or isopropyl variants. In the context of lead optimization, a ΔLogP of ±0.25–0.56 is pharmacokinetically meaningful, as it can shift predicted aqueous solubility and passive membrane permeability by factors that influence oral bioavailability classification [1].

LogP Window

Cross-study comparable

LogP 2.28 (4-ethyl); Δ +0.25 vs. 4-methyl (2.03); Δ −0.56 vs. 4-isopropyl (2.84)

Supports distinct intermediate hydrophobicity for SAR; not achievable by blending analogs.

Computed values; consistent method across vendor dataset.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.2822 (4-ethyl substituent)
Comparator Or Baseline	4-Methyl analog LogP = 2.02822; 4-Isopropyl analog LogP = 2.8432
Quantified Difference	ΔLogP = +0.25 vs. 4-methyl; ΔLogP = −0.56 vs. 4-isopropyl
Conditions	In silico calculation; consistent computational method applied across all three compounds by single vendor (Leyan Ltd.)

Why This Matters

For procurement decisions in medicinal chemistry campaigns, this LogP differentiation means the 4-ethyl compound provides a discrete hydrophobicity increment that cannot be achieved by blending or substituting the 4-methyl or 4-isopropyl analogs, enabling precise SAR exploration.

• [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles via Synthesis of Novel Building Blocks. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. View Source

MW and Rotatable Bond Difference: 4-Ethyl vs. Methyl

The 4-ethyl compound (MW 256.26) is 14.03 Da heavier than the 4-methyl analog (MW 242.23) and possesses one additional rotatable bond (3 vs. 2) . This incremental increase in molecular complexity, while maintaining TPSA at 101.66 Ų for both compounds, provides an additional degree of conformational freedom without increasing polar surface area . The 4-isopropyl analog (MW 270.28) shares the same number of rotatable bonds (3) but adds an additional 14.02 Da beyond the 4-ethyl compound and elevates LogP by a further 0.56 units, which may exceed desirable lead-like property thresholds for certain programs [1].

MW & RotBond

Cross-study comparable

MW 256.26 Da, RotB 3 (4-ethyl); ΔMW +14.03, ΔRotB +1 vs. 4-methyl; −14.02 Da vs. 4-isopropyl

Provides intermediate MW and flexibility for finer diversification without polar surface area increase.

TPSA constant across homologs (101.66 Ų).

Evidence Dimension	Molecular weight and rotatable bond count
Target Compound Data	MW = 256.26 Da, Rotatable bonds = 3
Comparator Or Baseline	4-Methyl analog: MW = 242.23 Da, Rotatable bonds = 2; 4-Isopropyl analog: MW = 270.28 Da, Rotatable bonds = 3
Quantified Difference	ΔMW = +14.03 vs. 4-methyl; ΔRotB = +1 vs. 4-methyl; ΔMW = −14.02 vs. 4-isopropyl
Conditions	Vendor-reported molecular formulas and computed structural descriptors

Why This Matters

The 4-ethyl substitution represents an intermediate increment in both molecular weight and flexibility, offering a finer granularity of structural diversification than is available from the 4-methyl or 4-isopropyl alternatives alone.

• [1] Slobodyanyuk, E. Y. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles. Chemistry of Heterocyclic Compounds 2019, 55, 421–434. Discussion of lead-likeness criteria for oxazole building blocks. View Source

Free Carboxylic Acid vs. Ethyl Ester: No Deprotection Step

The target compound bears a free carboxylic acid at the 5-position, in contrast to the closely related ethyl 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylate (CAS 941294-50-4), which bears an ethyl ester at the same position . The ethyl ester variant requires a hydrolysis step (typically LiOH or NaOH in aqueous THF/MeOH) to liberate the carboxylic acid prior to amide bond formation, adding one synthetic step and introducing potential epimerization or decomposition risks. The free acid form enables direct activation with coupling reagents (HATU, HBTU, EDC/HOBt) for immediate incorporation into peptide chains [1]. In solid-phase peptidomimetic synthesis using Wang or Rink resins, the free carboxylic acid of 2-aminoalkyloxazole-5-carboxylic acids has been demonstrated to couple efficiently with resin-bound amines [2].

Free Acid vs. Ester

Class-level inference

Free -COOH at position 5; direct HATU/DCC coupling. Eliminates ester hydrolysis step required for ethyl ester variant.

Reduces synthetic step count and minimizes side reactions during scale-up.

Step-count advantage confirmed in solution/solid-phase protocols.

Evidence Dimension	Functional group availability for direct amide coupling
Target Compound Data	Free -COOH at oxazole 5-position; ready for direct activation and coupling
Comparator Or Baseline	Ethyl 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylate (CAS 941294-50-4): ethyl ester requiring saponification prior to coupling
Quantified Difference	Reduction of one synthetic step (ester hydrolysis); step-count advantage of 1 for any amide bond-forming sequence
Conditions	Solution-phase and solid-phase peptide/peptidomimetic synthesis protocols

Why This Matters

Procurement of the free carboxylic acid form directly eliminates a hydrolysis step from the synthetic sequence, reducing total step count, improving overall yield, and minimizing opportunities for side reactions during scale-up in medicinal chemistry workflows.

• [1] Cox, M. O.; Prager, R. H.; Svensson, C. E. Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry 2004, 57 (8), 747–758. View Source
• [2] Cox, M. O.; Prager, R. H. Solid-Phase Synthesis of Some Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- and 5-Carboxylates. Australian Journal of Chemistry 2004, 57 (6), 593–598. View Source

5-Carboxylic Acid vs. 4-Carboxylate Regiochemistry

The target compound places the carboxylic acid at the oxazole 5-position, distinguishing it from the 4-carboxylate regioisomer (CAS 244236-51-9, ethyl 2-(Boc-amino)oxazole-4-carboxylate), which has a calculated LogP of 1.80 vs. 2.28 for the target . This ΔLogP of 0.48 between regioisomers arises from the different electronic environments of the carboxylate attachment point on the oxazole ring. The 5-carboxylic acid regioisomer positions the carboxylate adjacent to the ring oxygen, whereas the 4-carboxylate positions it adjacent to the ring nitrogen, altering hydrogen-bonding geometry and electronic distribution in downstream amide products [1]. In peptidomimetic backbone design, the vector angle of the carboxylic acid attachment directly determines the spatial orientation of the coupled amino acid residue, making the two regioisomers non-substitutable in conformationally constrained analogs [2].

5- vs. 4-Carboxylate

Cross-study comparable

5-COOH regioisomer: LogP 2.28; 4-COOEt regioisomer: LogP 1.80; ΔLogP 0.48; different attachment vector.

Regiochemistry determines backbone trajectory; non-substitutable in constrained peptidomimetics.

LogP and coupling behavior differ per literature.

Evidence Dimension	Regiochemistry of carboxylic acid/ester attachment and associated LogP
Target Compound Data	5-Carboxylic acid regioisomer; calculated LogP = 2.28; carboxylic acid at oxazole position 5
Comparator Or Baseline	Ethyl 2-(Boc-amino)oxazole-4-carboxylate (CAS 244236-51-9): 4-carboxylate regioisomer; calculated LogP = 1.80
Quantified Difference	ΔLogP = 0.48 between regioisomers; different carboxylate attachment vector angle
Conditions	Computational LogP data; structural comparison of oxazole substitution patterns

Why This Matters

The 5-carboxylic acid regioisomer cannot be replaced by the 4-carboxylate analog without fundamentally altering the three-dimensional trajectory of the coupled peptidomimetic chain, making regiochemical identity a critical procurement specification.

• [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. View Source
• [2] Cox, M. O.; Prager, R. H.; Svensson, C. E. Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry 2004, 57 (8), 747–758. Reports differential coupling behavior of 4- vs. 5-carboxylate oxazole building blocks. View Source

Validated Peptidomimetic Monomer Class

The broader class of Boc-protected 2-aminoalkyloxazole-5-carboxylic acids—of which the 4-ethyl compound is a member—has been experimentally validated as monomer building blocks for both linear and cyclic peptidomimetics. Cox et al. demonstrated that Boc-protected 2-aminoalkyloxazole-4- and -5-carboxylic acids undergo efficient solution-phase coupling to form di-, tri-, and tetra-peptidomimetics, with cyclic amides obtained via both sequential coupling/cyclization and cyclooligomerization strategies [1]. In solid-phase format, the same class of compounds was successfully coupled on Wang and Rink-linked resins to generate diverse bis-oxazole peptidomimetic libraries in good overall yields [2]. The parallel synthesis of bis-oxazole peptidomimetics starting from Boc-amino acid-derived oxazole building blocks has been reported, confirming the general synthetic tractability of this scaffold class .

Class Validation

Class-level

2-Aminoalkyloxazole-5-carboxylic acid class experimentally coupled in solution (DCC/HOBt) and solid phase (Wang/Rink resins).

Precedent supports synthetic tractability; reduces procurement risk for medicinal chemistry programs.

Class membership inferred from structural homology.

Evidence Dimension	Experimentally demonstrated coupling efficiency in peptidomimetic synthesis
Target Compound Data	Boc-2-amino-4-ethyloxazole-5-carboxylic acid belongs to the validated 2-aminoalkyloxazole-5-carboxylic acid monomer class
Comparator Or Baseline	Class-wide benchmark: multiple Boc-2-aminoalkyloxazole-5-carboxylic acid derivatives successfully incorporated into linear and cyclic peptidomimetics in solution and solid phase
Quantified Difference	Not applicable for class-level inference; class membership confirmed by structural homology to experimentally validated monomers
Conditions	Solution-phase (DCC/HOBt or HATU coupling) and solid-phase (Wang resin, Rink resin) peptide synthesis protocols

Why This Matters

The experimentally demonstrated utility of the 2-aminoalkyloxazole-5-carboxylic acid class in both solution and solid-phase peptidomimetic synthesis provides validated precedent that the 4-ethyl derivative is a synthetically tractable building block, reducing procurement risk for medicinal chemistry programs.

• [1] Cox, M. O.; Prager, R. H.; Svensson, C. E. Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry 2004, 57 (8), 747–758. View Source
• [2] Cox, M. O.; Prager, R. H. Solid-Phase Synthesis of Some Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- and 5-Carboxylates. Australian Journal of Chemistry 2004, 57 (6), 593–598. View Source

TPSA Conservation: Hydrophobicity Tuning Without H-Bond Change

Across the 4-methyl, 4-ethyl, and 4-isopropyl homologs, the topological polar surface area (TPSA) remains constant at 101.66 Ų, while LogP increases systematically from 2.03 (methyl) to 2.28 (ethyl) to 2.84 (isopropyl) . This property decoupling—increasing lipophilicity without increasing polar surface area—is a desirable feature in medicinal chemistry, as TPSA is a key determinant of passive membrane permeability and intestinal absorption. The 4-ethyl compound thus achieves an intermediate LogP increment of +0.25 over the methyl analog while preserving identical hydrogen-bond acceptor (5) and donor (2) counts . This enables fine-tuning of LogD without perturbing the hydrogen-bonding pharmacophore, a capability not offered by heteroatom substitution strategies that would simultaneously alter both LogP and TPSA [1].

TPSA Conservation

Cross-study comparable

TPSA constant 101.66 Ų across methyl, ethyl, isopropyl; LogP increases 2.03→2.28→2.84; HBA/HBD unchanged.

Enables hydrophobicity tuning without altering H-bond pharmacophore; supports clean SAR decoupling.

Computed TPSA confirms identical polar surface.

Evidence Dimension	TPSA and hydrogen-bond donor/acceptor conservation across alkyl homologs
Target Compound Data	TPSA = 101.66 Ų; HBA = 5; HBD = 2; LogP = 2.28
Comparator Or Baseline	4-Methyl: TPSA 101.66, HBA 5, HBD 2, LogP 2.03; 4-Isopropyl: TPSA 101.66, HBA 5, HBD 2, LogP 2.84
Quantified Difference	ΔTPSA = 0 across homologs; ΔLogP range = 0.81 (methyl to isopropyl); 4-ethyl contributes 31% of the accessible LogP window
Conditions	Computed TPSA, LogP, HBA, and HBD values from unified vendor calculation method

Why This Matters

The ability to increase LogP by 0.25 over the methyl analog without altering TPSA or hydrogen-bonding capacity makes the 4-ethyl compound uniquely suited for SAR campaigns requiring stepwise hydrophobicity optimization without introducing heteroatom-related confounding variables.

• [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. Discusses the value of property decoupling in oxazole building block design. View Source

Boc-2-Amino-4-ethyloxazole-5-carboxylic Acid: Key Application Scenarios

Stepwise Hydrophobicity SAR in Lead Optimization

When a medicinal chemistry program requires systematic exploration of lipophilicity at the oxazole 4-position within a constrained peptidomimetic backbone, the 4-ethyl compound (LogP 2.28) provides a discrete midpoint between the 4-methyl (LogP 2.03) and 4-isopropyl (LogP 2.84) variants. Because TPSA remains constant at 101.66 Ų across all three homologs , researchers can attribute observed changes in potency, permeability, or metabolic stability to the LogP increment alone, cleanly decoupling hydrophobic effects from hydrogen-bonding changes. This enables definitive SAR interpretation that would be confounded if heteroatom-containing substituents were used instead [1].

Direct Amide Coupling Without Ester Hydrolysis

For parallel synthesis of bis-oxazole peptidomimetic libraries, the free carboxylic acid functionality of the target compound eliminates the ester hydrolysis step required when using ethyl 2-((tert-butoxycarbonyl)amino)oxazole-5-carboxylate (CAS 941294-50-4). In a typical 24-member library synthesis, eliminating one step per building block saves 24 individual hydrolysis reactions, reducing total synthesis time and minimizing yield losses from incomplete saponification or epimerization . The solution-phase coupling protocols validated for Boc-2-aminoalkyloxazole-5-carboxylic acids using DCC/HOBt or HATU activation are directly applicable [1].

Solid-Phase Synthesis with 5-Carboxylate Regiochemistry

When the target peptidomimetic topology requires the carboxylic acid attachment vector specific to the oxazole 5-position (rather than the 4-position), this compound is the correct regioisomer. The 0.48 LogP difference between the 5-carboxylate (LogP 2.28) and 4-carboxylate (LogP 1.80) regioisomers reflects distinct electronic environments that influence coupling kinetics and the spatial trajectory of the growing peptide chain. Solid-phase synthesis on Wang or Rink resins using 2-aminoalkyloxazole-5-carboxylic acids has been experimentally demonstrated, confirming compatibility with standard Fmoc/tBu SPPS protocols after Boc deprotection [1].

sp³-Enriched Fragment Library for FBDD

The 4-ethyl substituent increases the fraction of sp³-hybridized carbon (Fsp³) relative to aromatic oxazole building blocks, contributing to three-dimensional structural diversity prized in fragment-based drug discovery (FBDD). The Grygorenko group has demonstrated that sp³-enriched 4,5-disubstituted oxazoles bearing functional groups at C-4 provide advanced building blocks for synthetic and medicinal chemistry, with multigram-scale synthetic routes validated . The 4-ethyl compound's molecular weight (256 Da) and calculated LogP (2.28) position it within lead-like chemical space, making it suitable for inclusion in fragment libraries where incremental alkyl substitution enables systematic exploration of lipophilic binding pockets [1].

Application

Selection Property

Validation Focus

Stepwise Hydrophobicity SAR

Discrete intermediate logP with conserved TPSA

Decouple lipophilicity-driven potency/permeability changes from H-bond effects

Direct Amide Coupling

Free carboxylic acid (no ester hydrolysis)

Confirm coupling efficiency and step-count reduction in parallel library synthesis

Solid-Phase 5-Carboxylate Regiochemistry

Oxazole 5-carboxylic acid attachment vector

Verify correct backbone trajectory and compatibility with Wang/Rink resins

sp³-Enriched Fragment Library

sp³-rich 4-ethyl substituent; lead-like MW/LogP

Assess fragment library compatibility and lipophilic pocket exploration

• [1] Grygorenko, O. O. et al. Expanding the Chemical Space of sp³-Enriched 4,5-Disubstituted Oxazoles via Synthesis of Novel Building Blocks. Chemistry of Heterocyclic Compounds 2019, 55 (4/5), 421–434. View Source